Cas no 1234-35-1 (Z-L-Arginine)

• Product Name: Z-L-Arginine
• CAS No: 1234-35-1
• MF: C₁₄H₂₀N₄O₄
• MW: 308.333003044128
• MDL: MFCD00001762
• CID: 41109
• PubChem ID: 87565831
• Update Time: 2025-04-18

Z-L-Arginine Chemical and Physical Properties

Names and Identifiers

• Cbz-L-Arginine
• Nalpha-CBZ-L-Arginine
• N(alpha)-Z-L-arginine
• N-2-carbobenzyloxy-L-arginine
• na-cbz-L-arginine free acid
• Na-Benzyloxycarbonyl-L-arginine
• Z-L-Arg-OH
• N(alpha)-Benzyloxycarbonyl-L-arginine~Z-Arg-OH
• BenzyloxycarbonylLarginine
• N(alpha)-Cbz-L-arginine
• NALPHA-Benzyloxycarbonyl-L-arginine
• Z-Arg
• Nalpha-Carbobenzoxy-L-arginine
• N(alpha)-Benzyloxycarbonyl-L-arginine
• Nalpha-Carbobenzyloxy-L-arginine
• (S)-2-(((Benzyloxy)carbonyl)amino)-5-guanidinopentanoic acid
• N-α-Z-L-arginine
• N-α-Z-L-arginine benzyl ester tosylate
• Z-A-OH
• Z-ARG-OH
• Z-L-Arginine
• (2S)-5-(diaminomethylideneamino)-2-(phenylmethoxycarbonylamino)pentanoic acid
• Nα-Carbobenzoxy-L-arginine
• Nα-Cbz-L-arginine
• Nα-Benzyloxycarbonyl-L-arginine
• Cbz-Arg-OH
• L-Arginine, N2-[(phenylmethoxy)carbonyl]-
• n-alpha-benzyloxycarbonyl-l-arginine
• N~2~-[(benzyloxy)carbonyl]-L-arginine
• N-Benzyloxycarbonyl-L-arginine
• MLS000563719
• SJSSFUMSAFMFNM-NSHDSACASA-N
• SMR000388882
• Arginine, N2-[(phenylmethoxy)carbonyl]-
• Benzyloxycarbonylarginine
• (2S)-2-{[(benzyloxy)carbonyl]amino}-5-
• N2-Benzyloxycarbonyl-L-arginine
• J-300035
• UPCMLD00WJLM29
• AS-12757
• CS-W012075
• CMLD4_000213
• NS00044181
• cid_71055
• HY-W011359
• EINECS 214-973-6
• 2-{[(benzyloxy)carbonyl]amino}-5-carbamimidamidopentanoic acid
• N-.alpha.-Cbz-L-arginine
• N2-((Phenylmethoxy)carbonyl)-L-arginine
• AC-17163
• M03028
• (2S)-2-(benzyloxycarbonylamino)-5-guanidino-valeric acid
• (S)-2-(((Benzyloxy)carbonyl)amino)-5-((diaminomethylene)ammonio)pentanoate
• (2S)-5-[bis(azanyl)methylideneamino]-2-(phenylmethoxycarbonylamino)pentanoic acid
• (S)-N2-(benzyloxycarbonyl)-arginine
• 1234-35-1
• MFCD00001762
• ((Benzyloxy)carbonyl)-L-arginine
• D78041
• L-Arginine, N2-((phenylmethoxy)carbonyl)-
• A805075
• (S)-2-(BENZYLOXYCARBONYLAMINO)-5-GUANIDINOPENTANOIC ACID
• (2S)-5-(diaminomethylideneammonio)-2-(phenylmethoxycarbonylamino)pentanoate
• SDCCGMLS-0091585.P001
• Benzyloxycarbonyl-L-arginine
• Arginine, N2-carboxy-, N2-benzyl ester, L-
• Z-Arg-OH, >=96.0% (NT)
• EN300-302867
• HMS2214B21
• N-alpha-BenZyloxycarbonyl-L-arginine (CbZ-Arg-OH)
• (2S)-2-{[(benzyloxy)carbonyl]amino}-5-carbamimidamidopentanoic acid
• SCHEMBL631840
• NCGC00247325-01
• CHEMBL1423296
• BDBM94463
• AKOS015895268
• DTXSID20883670
• N-Carbobenzoxy-L-arginine
• N-.alpha.-(Benzyloxycarbonyl)arginine, L-
• R40
• Arginine, N-(benzyloxy)carbonyl-
• DTXCID501023177
• N-alpha-(Benzyloxycarbonyl)arginine, L-
• N(2)-((phenylmethoxy)carbonyl)-L-arginine
• N-alpha-Cbz-L-arginine
• STL466178
• FA33481

• MDL： MFCD00001762
• Inchi： 1S/C14H20N4O4/c15-13(16)17-8-4-7-11(12(19)20)18-14(21)22-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,18,21)(H,19,20)(H4,15,16,17)/t11-/m0/s1
• InChI Key： SJSSFUMSAFMFNM-NSHDSACASA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O
• BRN： 2169267

Computed Properties

• Exact Mass: 308.14800
• Monoisotopic Mass: 308.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.2
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1765 (rough estimate)
• Melting Point: 171-174 °C (dec.) (lit.)
  171-174 °C (dec.)
• Boiling Point: 448.73°C (rough estimate)
• Flash Point: °C
• Refractive Index: -10 ° (C=5.5, 0.2mol/L HCl)
• PSA: 137.53000
• LogP: 2.21110
• Solubility: Not determined
• Specific Rotation: -11 º (c=0.5, 0.5N HCl 24 ºC)
• Optical Activity: [α]20/D −9±1°, c = 5% in 1 M HCl

Z-L-Arginine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters